Cas no 347174-05-4 (Ferrostatin-1)
Ferrostatin-1 Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-amino-4-(cyclohexylamino)benzoate
- Ferrostatin-1 (Fer-1)
- ethyl 3-amino-4-cyclohexylaminobenzoate
- Ferrostatin 1
- Ferrostatin-1
- 3-amino-4-cyan-1-phenyl-pyrrol-2-carbonsaeureethylester
- 3-Amino-4-cyclohexylamino benzoic acid ethyl ester
- 3-amino-4-cyclohexylamino-benzoic acid ethyl ester
- AC1LDIR8
- AG-G-09537
- CTK1E8332
- ethyl 3-amino-4-cyano-1-phenyl-1H-pyrrole-2-carboxylate
- HMS2445A21
- Fer-1
- Benzoic acid, 3-amino-4-(cyclohexylamino)-, ethyl ester
- ferrostatin-1-fer-1
- UJHBVMHOBZBWMX-UHFFFAOYSA-N
- HMS3653M21
- BCP17366
- s7243
- SB19587
- SEL10496268
- SEL10496253
- ST45002378
- SW2
- 347174-05-4
- SY270013
- C74788
- 3-amino-4-(cyclohexylamino)-benzoic acid, ethyl ester
- GLXC-04905
- EX-A4243
- Ferrostatin-1 (Fer-1)?
- SW219400-1
- SCHEMBL18137149
- AC-36537
- DB-297431
- ferrrostatin 1
- 3-Amino-4-cyclohexylaminobenzoic acid, ethyl ester
- A903830
- CS-0019733
- CHEBI:173086
- J-019728
- CHEMBL3633556
- SCHEMBL2032512
- NCGC00370951-06
- AS-57497
- Ethyl3-amino-4-(cyclohexylamino)benzoate
- ALBB-024198
- HY-100579
- AKOS003388952
- MFCD08072959
- CCG-267075
- 3-Amino-4-cyclohexylaminobenzoic Acid Ethyl Ester; Fer-1
- 3-amino-4-cyclohexylaminobenzoic acid ethyl ester
- F1302
- 3-Amino-4-cyclohexylaminobenzoic acid ethyl ester;
- BRD-K97375133-001-02-1
- BRD-K97375133-001-01-3
- BRD-K97375133-001-03-9
-
- MDL: MFCD08072959
- Inchi: 1S/C15H22N2O2/c1-2-19-15(18)11-8-9-14(13(16)10-11)17-12-6-4-3-5-7-12/h8-10,12,17H,2-7,16H2,1H3
- InChI Key: UJHBVMHOBZBWMX-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=C(C=1)N)NC1CCCCC1)=O
Computed Properties
- Exact Mass: 262.16826
- Monoisotopic Mass: 262.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4
- XLogP3: 3.3
Experimental Properties
- Solubility: DMSO: soluble10mg/mL, clear
- PSA: 64.35
Ferrostatin-1 Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:4°C, protect from light
Ferrostatin-1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A450002380-25mg |
Ferrostatin-1 |
347174-05-4 | 95% | 25mg |
$177.60 | 2023-09-02 | |
| Alichem | A450002380-50mg |
Ferrostatin-1 |
347174-05-4 | 95% | 50mg |
$279.77 | 2023-09-02 | |
| DC Chemicals | DC10742-100 mg |
Ferrostatin-1 (Fer-1) |
347174-05-4 | >98% | 100mg |
$400.0 | 2022-02-28 | |
| DC Chemicals | DC10742-250 mg |
Ferrostatin-1 (Fer-1) |
347174-05-4 | >98% | 250mg |
$700.0 | 2022-02-28 | |
| DC Chemicals | DC10742-1 g |
Ferrostatin-1 (Fer-1) |
347174-05-4 | >98% | 1g |
$1350.0 | 2022-02-28 | |
| TRC | F307700-5mg |
Ferrostatin 1 |
347174-05-4 | 5mg |
$ 59.00 | 2023-09-07 | ||
| TRC | F307700-10mg |
Ferrostatin 1 |
347174-05-4 | 10mg |
$104.00 | 2023-05-18 | ||
| TRC | F307700-25mg |
Ferrostatin 1 |
347174-05-4 | 25mg |
$211.00 | 2023-05-18 | ||
| TRC | F307700-100mg |
Ferrostatin 1 |
347174-05-4 | 100mg |
$603.00 | 2023-05-18 | ||
| TRC | F307700-250mg |
Ferrostatin 1 |
347174-05-4 | 250mg |
$1194.00 | 2023-05-18 |
Ferrostatin-1 Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Ferrostatin-1
Ferrostatin-1: A Comprehensive Overview
Ferrostatin-1, also known by its CAS number 347174-05-4, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. This article delves into the latest research findings and provides an in-depth analysis of Ferrostatin-1, ensuring a comprehensive understanding of its role and significance.
The discovery of Ferrostatin-1 marked a pivotal moment in the study of cellular biology, particularly in the context of iron metabolism and its implications for human health. Recent studies have highlighted its ability to modulate cellular iron levels, making it a valuable tool in understanding and addressing conditions associated with iron dysregulation. The compound's structure, which includes a complex arrangement of functional groups, contributes to its unique biological activity. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the molecular mechanisms underlying its effects.
One of the most promising applications of Ferrostatin-1 lies in its potential therapeutic uses. Preclinical studies have demonstrated its efficacy in mitigating oxidative stress, a process that is central to numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. By targeting specific pathways involved in iron-mediated lipid peroxidation, Ferrostatin-1 has shown remarkable potential in protecting cells from oxidative damage. These findings have been corroborated by experiments conducted on animal models, which have yielded encouraging results.
In addition to its therapeutic potential, Ferrostatin-1 has also been utilized as a research tool in academic settings. Its ability to selectively inhibit certain cellular processes has made it an invaluable asset for studying the intricacies of iron metabolism and its role in cellular signaling. Scientists have leveraged this compound to investigate the interplay between iron homeostasis and other metabolic pathways, shedding light on previously unexplored aspects of cellular biology.
The latest research on Ferrostatin-1 has also explored its pharmacokinetic properties, which are crucial for determining its suitability as a drug candidate. Studies conducted using state-of-the-art analytical techniques have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These findings are essential for optimizing drug delivery systems and enhancing the compound's bioavailability.
Beyond its scientific applications, Ferrostatin-1 has also sparked interest in biotechnological industries. Its ability to influence cellular responses to oxidative stress has led to exploratory studies in the development of novel antioxidant therapies. Researchers are actively investigating methods to enhance the stability and efficacy of this compound, with the ultimate goal of translating these findings into clinical practice.
In conclusion, Ferrostatin-1, identified by CAS number 347174-05-4, represents a groundbreaking advancement in the field of cellular biology. Its unique properties and versatile applications make it a subject of intense research interest. As ongoing studies continue to uncover new insights into its mechanisms and potential uses, this compound is poised to play a pivotal role in shaping future therapeutic strategies.
347174-05-4 (Ferrostatin-1) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)